Cas no 2166039-81-0 (rac-(3R,4R)-4-(2-methoxy-1,3-thiazol-4-yl)pyrrolidin-3-ol)

• Product Name: rac-(3R,4R)-4-(2-methoxy-1,3-thiazol-4-yl)pyrrolidin-3-ol
• CAS No: 2166039-81-0
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• CID: 5807263
• PubChem ID: 165786010
• Update Time: 2025-08-04

rac-(3R,4R)-4-(2-methoxy-1,3-thiazol-4-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4R)-4-(2-methoxy-1,3-thiazol-4-yl)pyrrolidin-3-ol
• 2166039-81-0
• EN300-1636548

• Inchi： 1S/C8H12N2O2S/c1-12-8-10-6(4-13-8)5-2-9-3-7(5)11/h4-5,7,9,11H,2-3H2,1H3/t5-,7+/m0/s1
• InChI Key： IMGJPYRPPIRFHW-CAHLUQPWSA-N
• SMILES： S1C(=NC(=C1)[C@@H]1CNC[C@H]1O)OC

Computed Properties

• Exact Mass: 200.06194880g/mol
• Monoisotopic Mass: 200.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 82.6Ų

Additional information on rac-(3R,4R)-4-(2-methoxy-1,3-thiazol-4-yl)pyrrolidin-3-ol

Professional Introduction to rac-(3R,4R)-4-(2-methoxy-1,3-thiazol-4-yl)pyrrolidin-3-ol (CAS No. 2166039-81-0)

Rac-(3R,4R-4-(2-methoxy-1,3-thiazol-4-yl)pyrrolidin-3-ol) is a significant compound in the field of chemical and biomedical research, characterized by its unique structural and functional properties. This compound, identified by its CAS number 2166039-81-0, has garnered considerable attention due to its potential applications in pharmaceutical development and therapeutic interventions.

The molecular structure of rac-(3R,4R-4-(2-methoxy-1,3-thiazol-4-yl)pyrrolidin-3-ol) consists of a pyrrolidine core substituted with a 2-methoxy-1,3-thiazole moiety at the 4-position. This arrangement contributes to its distinctive chemical behavior and reactivity, making it a valuable scaffold for designing novel bioactive molecules. The stereochemistry defined by the 3R,4R configuration is particularly noteworthy, as it influences the compound's interaction with biological targets and its overall pharmacological profile.

In recent years, there has been growing interest in exploring the pharmacological potential of rac-(3R,4R-4-(2-methoxy-1,3-thiazol-4-yl)pyrrolidin-3-ol) in various therapeutic contexts. Studies have demonstrated its ability to modulate key biological pathways associated with inflammation, neurodegeneration, and metabolic disorders. The presence of the 2-methoxy group in the 1,3-thiazole ring enhances its solubility and bioavailability, which are critical factors for drug efficacy and delivery.

One of the most compelling aspects of rac-(3R,4R-4-(2-methoxy-1,3-thiazol-4-yl)pyrrolidin-3-ol) is its interaction with specific enzymes and receptors. Research indicates that this compound can serve as a potent inhibitor of certain enzymes involved in the pathogenesis of chronic diseases. For instance, preliminary studies have shown that it may interfere with the activity of cyclooxygenase (COX) enzymes, which are pivotal in the production of pro-inflammatory mediators. This mechanism suggests potential therapeutic benefits in conditions such as rheumatoid arthritis and inflammatory bowel disease.

The structural features of rac-(3R,4R-4-(2-methoxy-1,3-thiazol-4-yl)pyrrolidin-3-ol) also make it an attractive candidate for further derivatization and optimization. By modifying specific substituents or altering the stereochemistry, researchers can fine-tune its pharmacological properties to enhance target specificity and reduce off-target effects. This flexibility underscores the compound's versatility as a pharmacological tool.

Advances in computational chemistry and molecular modeling have further facilitated the exploration of rac-(3R,4R-4-(2-methoxy-1,3-thiazol-4-ylo))pyrrolidin - 3 - ol's interactions with biological targets. These computational approaches have enabled researchers to predict binding affinities and identify potential drug candidates with high accuracy. Such methodologies are particularly valuable in early-stage drug discovery pipelines, where rapid screening and evaluation of numerous compounds are essential.

The synthesis of rac-(3R,4R-4-(2-methoxy - 1 , 3 - thiazolo)) pyrrolidin - 3 - ol is another area of active investigation. Researchers have developed efficient synthetic routes that leverage modern organic chemistry techniques to produce this compound in high yield and purity. These synthetic strategies not only streamline the production process but also provide insights into the compound's structural framework.

In conclusion, rac-(3R , 4 R b > - 4 - ( 2 - meth oxy - 1 , 3 - th i az o l - 4 - yl ) p y r r o l i d i n - 3 - o l b > ) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable asset for developing novel therapeutic agents. As research continues to uncover new applications for this compound , it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.